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Compound of Interest

Compound Name: 4-Bromoaniline

Cat. No.: B143363

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety hazards
associated with exposure to 4-Bromoaniline (p-bromoaniline). The information is intended to
inform researchers, scientists, and professionals in the drug development industry about the
potential risks and necessary precautions when handling this chemical. This document
summarizes key toxicological data, outlines experimental methodologies, and visualizes
relevant biological pathways to facilitate a deeper understanding of its toxicological profile.

Physicochemical Properties

4-Bromoaniline is a crystalline solid that is off-white to brown in appearance and has a faint,
sweetish odor.[1][2][3] It is sparingly soluble in water but soluble in organic solvents like ethanol
and ether.[2][3]

Table 1: Physicochemical Properties of 4-Bromoaniline
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Property Value Reference(s)
Chemical Formula CeHeBrN [3]

Molecular Weight 172.02 g/mol [2][3]

CAS Number 106-40-1 [3]

Melting Point 60 - 66 °C [3114]

Boiling Point 230 - 250 °C [3][5]

Density 1.497 - 1.6 g/cm?3 [315]

Vapor Pressure 0.23 mbar @ 25 °C [5]

Water Solubility <1g/L [5]

log Kow (Octanol/Water
iy . 2.26 [6]
Partition Coefficient)

Toxicological Data

Exposure to 4-Bromoaniline can occur through inhalation, ingestion, and dermal contact.[6] It
is classified as harmful if swallowed, toxic in contact with skin, and may cause irritation to the
skin, eyes, and respiratory system.[7][8]

Table 2: Acute Toxicity of 4-Bromoaniline

Route of Exposure  Species Value Reference(s)
Oral (LD50) Rat 456 mg/kg [9]

Mouse 289 mg/kg [9]

Dermal (LD50) Rat 536 mg/kg

Inhalation (Acute )
o . 0.6 mg/l (dust/mist) [8]
Toxicity Estimate)

Symptoms of Acute Exposure
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Short-term exposure to 4-Bromoaniline can lead to a range of symptoms, primarily due to the
formation of methemoglobin in the blood, a condition that reduces the blood's ability to carry
oxygen.[2] The onset of these symptoms may be delayed.[6]

Common symptoms include:

e Cyanosis (bluish discoloration of the skin, lips, and fingernails)[6]
e Headache and dizziness[6]

e Nausea and vomiting[7]

o Labored breathing[6]

o Confusion, convulsions, and in severe cases, unconsciousness[6]

Chronic Exposure

Prolonged or repeated exposure to 4-Bromoaniline may cause damage to organs, particularly
the blood, liver, and kidneys.[8][10] It can lead to anemia and persistent methemoglobinemia.
[11]

Carcinogenicity and Genotoxicity

There is limited direct evidence for the carcinogenicity of 4-Bromoaniline in humans or
animals. It is not classified as a carcinogen by the International Agency for Research on
Cancer (IARC) or the National Toxicology Program (NTP).[10] However, as an aromatic amine,
a class of compounds that includes several known carcinogens, caution is warranted.[12]

In terms of genotoxicity, 4-Bromoaniline has tested negative in the Ames test, a bacterial
reverse mutation assay. However, a micronucleus test in mammalian cells yielded a positive
result, suggesting potential for chromosomal damage.

Reproductive and Developmental Toxicity

There is currently no specific data available on the reproductive or developmental toxicity of 4-
Bromoaniline.
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Occupational Safety and Exposure Limits

Currently, there are no established Permissible Exposure Limits (PELs) from the Occupational
Safety and Health Administration (OSHA) or Threshold Limit Values (TLVS) from the American
Conference of Governmental Industrial Hygienists (ACGIH) for 4-Bromoaniline.[13] Given its
toxicity, exposure should be minimized through appropriate engineering controls and personal
protective equipment.

Experimental Protocols
Metabolism Study in Bile-Cannulated Rats

Objective: To investigate the metabolic fate of 4-Bromoaniline in rats.
Methodology:

e Animal Model: Male Wistar-derived rats (200—-250 g) were used. The animals were
acclimatized in metabolism cages for 72 hours before the experiment and had free access to
food and water.[14]

» Surgical Procedure: The rats were anesthetized, and a cannula was surgically inserted into
the bile duct to allow for the collection of bile.[14]

» Dosing: A single intraperitoneal (i.p.) injection of 4-Bromoaniline was administered at a dose
of 50 mg/kg body weight. The dosing solution was prepared in an ethanol-water mixture (1:1
v/v) at a concentration of 50 mg/mL.[14]

o Sample Collection: Urine and bile were collected over dry ice at intervals of 0-12, 12-24, and
24-48 hours post-dosing for urine, and 0-6, 6-12, 12-24, and 24-48 hours for bile.[14]

e Analytical Methods:

o Inductively Coupled Plasma Mass Spectrometry (ICPMS): Used for the quantification of
total bromine content in urine and bile to determine the excretion balance.[14]

o High-Performance Liquid Chromatography coupled with ICPMS (HPLC-ICPMS):
Employed to separate and detect bromine-containing metabolites.[10]
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o High-Performance Liquid Chromatography coupled with Orthogonal Acceleration Time-of-
Flight Mass Spectrometry (HPLC-0aTOFMS): Used for the identification and structural
characterization of the metabolites.[10]

Results: Approximately 90% of the administered dose was recovered within 48 hours, with
about 69% in the urine and 21% in the bile.[15] The major metabolite identified in the urine was
2-amino-5-bromophenylsulfate.[16] A hydroxylated N-acetylated compound was the primary
metabolite found in bile.[15]

Visualizations
Metabolic Pathway of 4-Bromoaniline in Rats
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Caption: Metabolic pathway of 4-Bromoaniline in rats.

Mechanism of Methemoglobinemia Induction
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Caption: Mechanism of 4-Bromoaniline-induced methemoglobinemia.

Experimental Workflow for 4-Bromoaniline Metabolism
Study
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Caption: Workflow for the rat metabolism study.

Handling and Safety Precautions

Due to its hazardous nature, strict safety protocols should be followed when handling 4-
Bromoaniline.
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» Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume
hood, to minimize inhalation exposure.[2]

» Personal Protective Equipment (PPE):

o

Gloves: Wear appropriate chemical-resistant gloves.[2]

[¢]

Eye Protection: Use chemical safety goggles or a face shield.

[¢]

Respiratory Protection: If dusts or aerosols are generated, a NIOSH-approved respirator
should be used.[10]

[¢]

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.

» Hygiene Practices: Avoid eating, drinking, or smoking in areas where 4-Bromoaniline is
handled. Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
strong oxidants and acids.[7] It may be sensitive to air and light.

» Disposal: Dispose of waste containing 4-Bromoaniline in accordance with local, state, and
federal regulations. Avoid release to the environment as it is considered toxic to aquatic life.

[2]

Conclusion

4-Bromoaniline is a chemical with significant industrial applications, but it poses notable health
and safety risks. Its acute toxicity, particularly the induction of methemoglobinemia, and
potential for organ damage upon chronic exposure necessitate careful handling and adherence
to stringent safety protocols. While data on its carcinogenicity and reproductive toxicity are
limited, its classification as an aromatic amine warrants a precautionary approach. A thorough
understanding of its metabolic pathways and toxicological profile, as outlined in this guide, is
crucial for ensuring the safety of all personnel involved in its research, development, and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.ketonepharma.com/4-bromoaniline/
https://www.ketonepharma.com/4-bromoaniline/
https://www.fishersci.com/store/msds?partNumber=AC146280250&countryCode=US&language=en
https://www.benchchem.com/product/b143363?utm_src=pdf-body
https://www.echemi.com/sds/4-bromoaniline-pid_Seven2204.html
https://www.benchchem.com/product/b143363?utm_src=pdf-body
https://www.ketonepharma.com/4-bromoaniline/
https://www.benchchem.com/product/b143363?utm_src=pdf-body
https://www.benchchem.com/product/b143363?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. IARC Monographs Volume 127: Some Aromatic Amines and Related Compounds — IARC
[ilarc.who.int]

2. 4-Bromoaniline: Properties, Applications, Safety & Insights [ketonepharma.com]
3. 4-Bromoaniline: Properties, Applications, Safety & Insights [ketonepharma.com]
. 4-Bromoaniline - Wikipedia [en.wikipedia.org]

. assets.thermofisher.com [assets.thermofisher.com]

. ICSC 1226 - 4-BROMOANILINE [inchem.org]

. echemi.com [echemi.com]

. 4-Bromoaniline: properties, applications and safety Chemicalbook [chemicalbook.com]

© 00 N o o b

. Substances and Agents Listing - ACGIH [acgih.org]
10. fishersci.com [fishersci.com]
11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

12. 4-Bromoaniline: Overview, Metabolism and Preparation Method_Chemicalbook
[chemicalbook.com]

13. studylib.net [studylib.net]
14. 4-Bromoaniline | BrC6H4NH2 | CID 7807 - PubChem [pubchem.ncbi.nim.nih.gov]
15. iarc.who.int [iarc.who.int]

16. CDC - 4-BROMOANILINE - International Chemical Safety Cards - NIOSH
[medbox.iiab.me]

To cite this document: BenchChem. [Health and Safety Hazards of 4-Bromoaniline
Exposure: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143363#health-and-safety-hazards-of-4-
bromoaniline-exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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